Cas no 445303-69-5 (4-Bromo-2-difluoromethyl-1-fluorobenzene)

• Product Name: 4-Bromo-2-difluoromethyl-1-fluorobenzene
• CAS No: 445303-69-5
• MF: C₇H₄BrF₃
• MW: 225.005871772766
• MDL: MFCD06411633
• CID: 929544
• PubChem ID: 2761161
• Update Time: 2025-06-08

4-Bromo-2-difluoromethyl-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-1-fluorobenzene
• 4-bromo-2-difluoromethyl-1-fluorobenzene
• PC6822
• 1-Bromo-4-fluoro-3-(difluoromethyl)benzene
• 4-bromo-1-fluoro-2-(difluoromethyl)benzene
• YHQZVEGLXIBPRA-UHFFFAOYSA-N
• STL556049
• BBL102250
• 6143AB
• SBB096758
• AM86977
• FCH1378208
• 5-bromo-2-fluoro-1-(difluoromethyl)benzene
• AX8010238
• 2-(difluoromethyl)-4-bromo-1-fluorobenzene
• 3-(Difluoromethy
• MFCD06411633
• 4-Bromo-2-difluoromethyl-1-fluorobenzene Stabilized over potassium carbonate
• Benzene, 4-bromo-2-(difluoromethyl)-1-fluoro-
• A826618
• EN300-6480212
• 2-[bis(fluoranyl)methyl]-4-bromanyl-1-fluoranyl-benzene
• DB-051227
• CS-0145817
• SY063900
• SCHEMBL248835
• CK2364
• AS-45892
• 445303-69-5
• DTXSID70375590
• AKOS005257703
• 4-Bromo-2-difluoromethyl-1-fluorobenzene

• MDL： MFCD06411633
• Inchi： 1S/C7H4BrF3/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,7H
• InChI Key： YHQZVEGLXIBPRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)F)=C1)F

Computed Properties

• Exact Mass: 223.94500
• Monoisotopic Mass: 223.94485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 1.633
• Boiling Point: 188 ºC
• Flash Point: 75 ºC
• Refractive Index: 1.48
• PSA: 0.00000
• LogP: 3.52580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Bromo-2-difluoromethyl-1-fluorobenzene

Recent Advances in the Application of 4-Bromo-2-difluoromethyl-1-fluorobenzene (CAS: 445303-69-5) in Chemical Biology and Pharmaceutical Research

4-Bromo-2-difluoromethyl-1-fluorobenzene (CAS: 445303-69-5) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its role in the development of novel therapeutics for conditions such as cancer, infectious diseases, and neurological disorders.

One of the most notable applications of 4-Bromo-2-difluoromethyl-1-fluorobenzene is its use in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to develop potent and selective inhibitors that target specific kinases, thereby offering new avenues for targeted therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a derivative of 4-Bromo-2-difluoromethyl-1-fluorobenzene in inhibiting the activity of a key oncogenic kinase, leading to reduced tumor growth in preclinical models.

In addition to its role in kinase inhibition, 4-Bromo-2-difluoromethyl-1-fluorobenzene has also been explored for its potential in antimicrobial drug development. The unique electronic properties conferred by the fluorine atoms make this compound an excellent candidate for modifying the pharmacokinetic and pharmacodynamic profiles of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of fluorinated analogs using 4-Bromo-2-difluoromethyl-1-fluorobenzene as a building block, which exhibited enhanced activity against drug-resistant bacterial strains.

Another emerging area of research involves the use of 4-Bromo-2-difluoromethyl-1-fluorobenzene in the design of positron emission tomography (PET) tracers. The incorporation of fluorine-18 isotopes into this compound has enabled the development of novel imaging agents for diagnosing and monitoring diseases such as Alzheimer's and Parkinson's. A 2022 study in the Journal of Nuclear Medicine highlighted the successful synthesis of a fluorine-18 labeled derivative, which showed high specificity and binding affinity for amyloid plaques in the brain.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Bromo-2-difluoromethyl-1-fluorobenzene. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, as evidenced by a 2023 publication in Organic Process Research & Development. The study demonstrated a scalable and efficient method for producing high-purity 4-Bromo-2-difluoromethyl-1-fluorobenzene, which could facilitate its broader adoption in pharmaceutical development.

In conclusion, 4-Bromo-2-difluoromethyl-1-fluorobenzene (CAS: 445303-69-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in drug design, coupled with recent technological advancements, positions it as a critical component in the development of next-generation therapeutics and diagnostic agents. Future research should focus on optimizing its synthetic pathways and exploring new applications in emerging fields such as immunotherapy and gene therapy.